Cas no 1822986-87-7 (Dimethyl 2-(1-aminoethyl)propanedioate;hydrochloride)

• Product Name: Dimethyl 2-(1-aminoethyl)propanedioate;hydrochloride
• CAS No: 1822986-87-7
• MF: C₇H₁₄ClNO₄
• MW: 211.643361568451
• MDL: MFCD24662340
• CID: 5685874
• PubChem ID: 154577505
• Update Time: 2025-05-24

Dimethyl 2-(1-aminoethyl)propanedioate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(1-aminoethyl)propanedioate;hydrochloride
• Z1510119924
• EN300-24804562
• 2-(1-Aminoethyl)-propanedioic acid 1,3-dimethyl ester hydrochloride
• 1822986-87-7
• MFCD24662340
• 1,3-dimethyl 2-(1-aminoethyl)propanedioate hydrochloride
• Propanedioic acid, 2-(1-aminoethyl)-, 1,3-dimethyl ester, hydrochloride (1:1)

• MDL： MFCD24662340
• Inchi： 1S/C7H13NO4.ClH/c1-4(8)5(6(9)11-2)7(10)12-3;/h4-5H,8H2,1-3H3;1H
• InChI Key： FEEDHTIITGXWFJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C(=O)OC)C(C)N)=O

Computed Properties

• Exact Mass: 211.0611356g/mol
• Monoisotopic Mass: 211.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6Ų

Additional information on Dimethyl 2-(1-aminoethyl)propanedioate;hydrochloride

Comprehensive Introduction to Dimethyl 2-(1-aminoethyl)propanedioate hydrochloride (CAS No. 1822986-87-7)

Dimethyl 2-(1-aminoethyl)propanedioate hydrochloride (CAS No. 1822986-87-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring both ester and amine functional groups, makes it a versatile building block for drug discovery and fine chemical manufacturing. Researchers and industry professionals frequently search for this compound under variations like "propanedioate derivatives," "aminoethyl ester hydrochloride," or "CAS 1822986-87-7 supplier," reflecting its niche yet critical applications.

In recent years, the demand for high-purity Dimethyl 2-(1-aminoethyl)propanedioate hydrochloride has surged due to its role in developing biodegradable polymers and sustainable chemistry solutions. This aligns with global trends emphasizing green synthesis and eco-friendly industrial processes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic frequently queried in academic forums and search engines. The compound’s stability under controlled conditions and compatibility with catalytic reactions further enhance its industrial relevance.

From a synthetic perspective, Dimethyl 2-(1-aminoethyl)propanedioate hydrochloride serves as a precursor for chiral auxiliaries and asymmetric catalysis, addressing the growing need for enantioselective transformations in API production. Its hydrochloride salt form improves solubility in polar solvents, a feature often highlighted in patent literature. Queries like "propanedioate solubility data" or "amine-protection strategies" underscore user interest in its practical handling. Regulatory-compliant documentation, including COA (Certificate of Analysis) and MSDS, is essential for procurement, reflecting stringent quality standards in the chemical sector.

Emerging applications in peptide modification and ligand design have further expanded the utility of CAS 1822986-87-7. For instance, its incorporation into metal-organic frameworks (MOFs) for gas storage has been explored in peer-reviewed studies. Such interdisciplinary relevance drives searches combining terms like "propanedioate MOF applications" or "aminoethyl ester catalysis." Additionally, the compound’s role in photodynamic therapy research aligns with rising investments in biomedical innovations.

Storage recommendations for Dimethyl 2-(1-aminoethyl)propanedioate hydrochloride typically emphasize protection from moisture and prolonged exposure to light, with optimal conditions at 2–8°C. These details are critical for laboratory safety and compound longevity, often searched alongside "chemical storage guidelines." Suppliers increasingly provide custom synthesis services for derivatives, catering to R&D demands for tailored molecular architectures. This adaptability positions the compound as a key player in high-value chemical markets.

In summary, Dimethyl 2-(1-aminoethyl)propanedioate hydrochloride (CAS No. 1822986-87-7) bridges multiple scientific domains, from pharmaceutical development to advanced materials engineering. Its evolving applications and alignment with sustainability goals ensure continued relevance in both academic and industrial settings. For researchers seeking reliable data, peer-reviewed journals and specialized chemical databases remain primary resources for physicochemical properties and synthetic protocols.